Cas no 1352910-17-8 (2-chloro-3-ethoxy-5-fluoropyridine)

• Product Name: 2-chloro-3-ethoxy-5-fluoropyridine
• CAS No: 1352910-17-8
• MF: C₇H₇ClFNO
• MW: 175.587984323502
• MDL: MFCD22552988
• CID: 5159489
• Update Time: 2025-05-22

2-chloro-3-ethoxy-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-chloro-3-ethoxy-5-fluoro-
• 2-chloro-3-ethoxy-5-fluoropyridine

• MDL： MFCD22552988
• Inchi： 1S/C7H7ClFNO/c1-2-11-6-3-5(9)4-10-7(6)8/h3-4H,2H2,1H3
• InChI Key： QORKEQUYSGOSBY-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(F)C=C1OCC

Additional information on 2-chloro-3-ethoxy-5-fluoropyridine

2-Chloro-3-Ethoxy-5-Fluoropyridine: A Comprehensive Overview

The compound 2-chloro-3-ethoxy-5-fluoropyridine, also known by its CAS number 1352910-17-8, is a highly specialized organic molecule belonging to the class of pyridine derivatives. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of 2-chloro-3-ethoxy-5-fluoropyridine consists of a pyridine ring with substituents at positions 2, 3, and 5, specifically a chlorine atom, an ethoxy group, and a fluorine atom, respectively. These substituents contribute to the molecule's electronic properties and reactivity, making it a valuable compound for synthetic chemistry.

Recent studies have highlighted the importance of pyridine derivatives in the development of novel bioactive compounds. For instance, researchers have explored the role of 2-chloro-3-ethoxy-5-fluoropyridine as a precursor in the synthesis of heterocyclic compounds with potential pharmacological activities. The presence of electron-withdrawing groups like chlorine and fluorine at specific positions on the pyridine ring enhances the molecule's ability to participate in various nucleophilic and electrophilic reactions. This makes it an ideal candidate for use in drug discovery programs targeting diseases such as cancer and infectious disorders.

In addition to its role in pharmaceutical research, 2-chloro-3-ethoxy-5-fluoropyridine has also been investigated for its applications in agrochemicals. The compound's ability to act as a building block for herbicides and insecticides has been extensively studied. Recent advancements in green chemistry have led to the development of more sustainable synthesis routes for this compound, reducing its environmental footprint while maintaining its efficacy.

The synthesis of 2-chloro-3-ethoxy-5-fluoropyridine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the chlorination of a suitably substituted pyridine derivative followed by subsequent substitution reactions to introduce the ethoxy and fluorine groups. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets the high standards required for both academic and industrial applications.

The physical properties of 2-chloro-3-ethoxy-5-fluoropyridine, including its melting point, solubility, and stability under various conditions, have been thoroughly characterized. These properties are critical for determining its suitability in different chemical processes. For example, its high stability under thermal and oxidative conditions makes it a reliable intermediate in large-scale manufacturing processes.

In conclusion, 2-chloro-3-ethoxy-5-fluoropyridine is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in synthetic chemistry, pharmacology, and materials science. As ongoing research continues to uncover new uses for this compound, it is poised to play an even more significant role in driving innovation across these fields.